Cas no 1352492-95-5 (1-[2-(6-Ethoxy-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone)

1-[2-(6-Ethoxy-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone is a specialized organic compound featuring a pyrrolidine ring linked to a 6-ethoxy-pyridin-3-yl moiety and an acetyl group. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The ethoxy-pyridine group enhances solubility and bioavailability, while the pyrrolidine scaffold contributes to conformational rigidity, aiding in selective binding interactions. Its well-defined stereochemistry and functional group compatibility allow for precise modifications in drug development. The compound is typically used in research settings for constructing complex heterocyclic frameworks, offering synthetic flexibility and efficiency in multi-step organic transformations. Proper handling under controlled conditions is recommended due to its reactive nature.

1-[2-(6-Ethoxy-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone structure

1352492-95-5 structure

Product Name:1-[2-(6-Ethoxy-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone

CAS No:1352492-95-5

MF:C₁₃H₁₈N₂O₂

MW:234.294223308563

CID:5208198

Update Time:2025-05-27

1-[2-(6-Ethoxy-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

- 1-[2-(6-Ethoxy-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone
- Inchi： 1S/C13H18N2O2/c1-3-17-13-7-6-11(9-14-13)12-5-4-8-15(12)10(2)16/h6-7,9,12H,3-5,8H2,1-2H3
- InChI Key： CUGNKSWRMGGDHI-UHFFFAOYSA-N
- SMILES： C(=O)(N1CCCC1C1=CC=C(OCC)N=C1)C

1-[2-(6-Ethoxy-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM495242-1g	1-(2-(6-Ethoxypyridin-3-yl)pyrrolidin-1-yl)ethanone	1352492-95-5	97%	1g	$764	2023-03-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD611203-1g	1-(2-(6-Ethoxypyridin-3-yl)pyrrolidin-1-yl)ethanone	1352492-95-5	97%	1g	￥5355.0	2023-04-10

1-[2-(6-Ethoxy-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone Related Literature

1. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
2. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
3. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
4. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
5. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739

Additional information on 1-[2-(6-Ethoxy-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone

Comprehensive Overview of 1-[2-(6-Ethoxy-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone (CAS No. 1352492-95-5)

1-[2-(6-Ethoxy-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone, with the CAS number 1352492-95-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyridine ring and a pyrrolidine moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its ethoxy-pyridine and acetyl-pyrrolidine functional groups contribute to its potential applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 1-[2-(6-Ethoxy-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone has surged due to their role in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators). Researchers are particularly interested in its structure-activity relationship (SAR), as slight modifications can yield derivatives with enhanced pharmacological properties. The compound's CAS No. 1352492-95-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and preclinical studies.

The synthesis of 1-[2-(6-Ethoxy-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone involves multi-step organic reactions, including N-alkylation and cross-coupling techniques. Its high purity and stability under standard conditions make it suitable for scalable production. Laboratories often optimize protocols to improve yield and selectivity, addressing challenges like regioisomer formation during synthesis.

From an industrial perspective, this compound aligns with the growing focus on green chemistry and sustainable synthesis. Companies are exploring catalytic methods to reduce waste and energy consumption during its production. Additionally, its potential as a building block for biodegradable polymers has sparked interest in the materials science community.

In the context of AI-driven drug discovery, 1-[2-(6-Ethoxy-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone is frequently analyzed using computational models to predict its ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). Such studies aim to accelerate the identification of novel therapeutic agents targeting neurological disorders and metabolic diseases.

For researchers seeking CAS 1352492-95-5, it is crucial to note its compatibility with common analytical techniques like HPLC, NMR, and mass spectrometry. These methods ensure accurate characterization and quality control, which are vital for regulatory compliance in pharmaceutical applications.

In summary, 1-[2-(6-Ethoxy-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone represents a promising candidate for advancing precision medicine and sustainable chemistry. Its multifunctional design and broad applicability continue to inspire innovations across interdisciplinary fields.